5,6-dihydro-4H-cyclopenta[b]thiophen-2-ylmethanol

• IUPAC Name: 5,6-dihydro-4H-cyclopenta[b]thiophen-2-ylmethanol
• InChI: InChI=1S/C8H10OS/c9-5-7-4-6-2-1-3-8(6)10-7/h4,9H,1-3,5H2
• InChI Key: MOARKVWJFPIWFD-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)SC(=C2)CO
• Molecular Formula: C8H10OS
• Molecular Weight: 154.23 g/mol

Description

5,6-dihydro-4H-cyclopenta[b]thiophen-2-ylmethanol is a chemical compound with the molecular formula C8H10OS and a molecular weight of 154.23. It is used in proteomics research.

Molecular Structure Analysis

The molecular structure of this compound includes a cyclopenta[b]thiophene ring, which is a five-membered ring containing four carbon atoms and one sulfur atom. The molecule also contains a hydroxymethyl group (-CH2OH) attached to one of the carbon atoms in the ring.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It has a boiling point of 48-54°C at 1 mmHg. More specific physical and chemical properties may depend on the purity of the sample and the conditions under which it is stored and used.

Scientific Research Applications

Metabolism and Disposition in Therapeutics

The compound LY2452473, which is structurally related to 5,6-dihydro-4H-cyclopenta[b]thiophen-2-ylmethanol, has been studied for its metabolism and disposition in humans. It's a selective androgen receptor modulator absorbed rapidly and cleared slowly from the human body. The study revealed that LY2452473 is primarily eliminated through metabolic pathways, with no single pathway accounting for a significant portion of the dose excreted. The findings provide insights into the metabolism and potential therapeutic applications of related compounds (Yi et al., 2012).

Neurotoxicity and Pharmacological Effects

3,4-Methylenedioxymethamphetamine (MDMA), a structurally similar compound, has been associated with neurotoxicity. The formation of reactive metabolites from MDMA and related compounds, like this compound, may contribute to this neurotoxicity. Studies in humans have confirmed the presence of neurotoxic thioether adducts after MDMA ingestion, shedding light on the potential neurotoxic pathways of related substances (Perfetti et al., 2009).

Mechanism of Action

The mechanism of action of this compound is not well-documented, as it is primarily used in research settings.

Safety and Hazards

This compound is classified as an irritant. It may be harmful if swallowed, in contact with skin, or if inhaled. Appropriate safety measures should be taken when handling this compound, including wearing protective gloves, clothing, and eye protection.

Synthesis routes and methods

Procedure details

5,6-dihydro-4H-cyclopenta[b]thiophene-2-carboxylic acid (commercially available: Matrix Chemicals) (0.5 g, 2.97 mmol) was suspended in dry diethyl ether (16 ml) and treated dropwise with a solution of lithium aluminium hydride (1.0 M solution in diethyl ether, 4.0 ml, 4.0 mol). The mixture was heated to reflux for 3 h and then cooled, treated dropwise with water (1.0 ml), then 1M HCl to dissolve the precipitated white solid. The product was extracted into diethyl ether (3×10 ml), dried over anhydrous magnesium sulphate and evaporated to afford 5,6-dihydro-4H-cyclopenta[b]thien-2-ylmethanol as a white solid (420 mg). This was dissolved in dichloromethane (60 ml) and treated with manganese dioxide (2.0 g). After stirring at room temperature overnight, the mixture was filtered through Kieselguhr and the solvent evaporated to afford the title compound as a yellow oil, (0.295 g, 64%).